Cas no 141842-37-7 (N-(4-cyanophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(4-cyanophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 141842-37-7
• MF: C₁₄H₁₁N₃OS
• MW: 269.321641206741
• CID: 3732151
• PubChem ID: 15016035
• Update Time: 2025-10-29

N-(4-cyanophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(4-cyanophenyl)-2-(methylthio)-
• N-(4-cyanophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• 141842-37-7
• AKOS034137436
• Z30612511
• UPCMLD0ENAT5856054:001
• EN300-26585620

• Inchi： 1S/C14H11N3OS/c1-19-14-12(3-2-8-16-14)13(18)17-11-6-4-10(9-15)5-7-11/h2-8H,1H3,(H,17,18)
• InChI Key： IUWICYCUSAPNNC-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 269.06228316Da
• Monoisotopic Mass: 269.06228316Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.1Ų

Additional information on N-(4-cyanophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide

Research Briefing on N-(4-cyanophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS: 141842-37-7)

N-(4-cyanophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS: 141842-37-7) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine-carboxamide scaffold and methylsulfanyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

The primary interest in this compound stems from its structural features, which make it a viable candidate for targeting specific biological pathways. The presence of the cyanophenyl group enhances its binding affinity to certain protein targets, while the methylsulfanyl moiety contributes to its metabolic stability. These attributes have led researchers to explore its utility in treating diseases such as cancer, inflammatory disorders, and infectious diseases.

Recent research has employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding interactions of N-(4-cyanophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide with its target proteins. These studies have revealed that the compound exhibits high selectivity and potency, making it a promising candidate for further optimization. Additionally, in vitro and in vivo assays have demonstrated its efficacy in modulating key biological pathways, further validating its therapeutic potential.

One of the most notable findings is the compound's ability to inhibit specific kinases involved in cancer progression. Preliminary data suggest that it can effectively suppress tumor growth in animal models, with minimal off-target effects. This has sparked interest in its development as a targeted therapy for certain types of cancer. Furthermore, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, positions it as a strong contender for clinical translation.

Despite these promising results, challenges remain in optimizing the compound's properties for clinical use. Researchers are currently investigating strategies to improve its solubility and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development and bring it closer to clinical trials.

In conclusion, N-(4-cyanophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS: 141842-37-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activity make it a valuable lead compound for drug discovery. Continued research and development efforts are expected to further elucidate its therapeutic potential and pave the way for its application in treating various diseases.